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Compound of Interest

Compound Name: 3-Bromo-2-fluorobenzotrifluoride

Cat. No.: B134860 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Bromo-2-fluorobenzotrifluoride, with the CAS number 144584-67-8, is a substituted

aromatic compound of significant interest in the fields of medicinal chemistry, agrochemistry,

and materials science.[1][2] Its unique trifluoromethyl group imparts desirable properties such

as enhanced metabolic stability and lipophilicity, making it a valuable building block in the

synthesis of novel therapeutic agents and functional materials.[3] This technical guide provides

a comprehensive overview of the chemical and physical properties, synthesis, spectroscopic

data, and safety information for 3-Bromo-2-fluorobenzotrifluoride.

Chemical and Physical Properties
3-Bromo-2-fluorobenzotrifluoride is a colorless to light yellow or light orange clear liquid at

room temperature.[1][2][4] A summary of its key physical and chemical properties is presented

in the table below.
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Property Value Reference

CAS Number 144584-67-8 [1][2][4]

Molecular Formula C₇H₃BrF₄ [1][2]

Molecular Weight 243.0 g/mol [1][2]

Appearance
Colorless to light yellow to light

orange clear liquid
[1][2][4]

Boiling Point 169 °C [1][2][4]

Density 1.74 g/mL [1][2][4]

Refractive Index (n20D) 1.47 [1][2][4]

Purity ≥ 98% (GC) [1][2][4]

Synonyms: 3-Bromo-2-fluoro-1-(trifluoromethyl)benzene, 3-Bromo-α,α,α,2-tetrafluorotoluene.[1]

[2][4]

Synthesis
While a specific, detailed experimental protocol for the synthesis of 3-Bromo-2-
fluorobenzotrifluoride is not readily available in the provided search results, a general

synthetic approach can be inferred from methods used for closely related compounds. A

plausible synthetic route involves the diazotization of a corresponding aniline precursor

followed by a Sandmeyer-type reaction.

A general procedure for a similar transformation, the synthesis of 2-bromo-5-

fluorobenzotrifluoride from 5-fluoro-2-aminobenzotrifluoride, involves diazotization with sodium

nitrite in the presence of hydrobromic acid and cuprous bromide. This suggests a similar

pathway could be employed for the synthesis of the 3-bromo-2-fluoro isomer, starting from 2-

fluoro-3-aminobenzotrifluoride.

Representative Experimental Protocol (Adapted from a similar synthesis)

Disclaimer: This is a generalized protocol and may require optimization for the synthesis of 3-
Bromo-2-fluorobenzotrifluoride.
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Diazotization: 2-Fluoro-3-aminobenzotrifluoride is dissolved in a mixture of hydrobromic acid

and water. The solution is cooled to 0-5 °C in an ice bath.

Sandmeyer Reaction: A solution of sodium nitrite in water is added dropwise to the cooled

aniline solution while maintaining the temperature below 5 °C. The reaction mixture is stirred

for a specified time at this temperature.

Bromination: The diazonium salt solution is then added to a solution of cuprous bromide in

hydrobromic acid.

Work-up: The reaction mixture is allowed to warm to room temperature and then heated to

drive the reaction to completion. After cooling, the mixture is extracted with an organic

solvent (e.g., diethyl ether or dichloromethane).

Purification: The organic layers are combined, washed with a suitable aqueous solution (e.g.,

sodium bicarbonate solution) and brine, dried over an anhydrous drying agent (e.g.,

magnesium sulfate), and the solvent is removed under reduced pressure. The crude product

is then purified by vacuum distillation to yield 3-Bromo-2-fluorobenzotrifluoride.
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Caption: Generalized Synthesis Workflow for 3-Bromo-2-fluorobenzotrifluoride.

Spectroscopic Data
Detailed spectroscopic data for 3-Bromo-2-fluorobenzotrifluoride is crucial for its

identification and characterization. While specific spectral data was not found in the provided

search results, typical spectral characteristics can be anticipated based on its structure.
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Spectroscopy Expected Data

¹H NMR

Aromatic protons would exhibit complex splitting

patterns due to H-F and H-H couplings.

Chemical shifts would be in the aromatic region

(approx. 7.0-8.0 ppm).

¹³C NMR

Signals for the aromatic carbons would show C-

F couplings. The carbon attached to the

trifluoromethyl group would appear as a quartet.

FT-IR

Characteristic peaks for C-Br, C-F, and C-CF₃

stretching and bending vibrations. Aromatic C-H

stretching and ring vibrations would also be

present.

Mass Spectrometry

The molecular ion peak would be observed,

along with a characteristic isotopic pattern for a

bromine-containing compound (M and M+2

peaks of nearly equal intensity). Fragmentation

would likely involve the loss of Br, F, and CF₃

groups.

Safety and Handling
For safe handling of 3-Bromo-2-fluorobenzotrifluoride, it is essential to consult the Safety

Data Sheet (SDS). The following is a summary of general safety and handling precautions.
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Aspect Recommendation

Personal Protective Equipment
Wear protective gloves, clothing, eye, and face

protection.

Handling

Use only in a well-ventilated area. Avoid

breathing vapors or mist. Wash hands

thoroughly after handling.

Storage

Store in a cool, well-ventilated place. Keep

container tightly closed. Recommended storage

temperature is 2 - 8 °C.[1][2][4]

First Aid (Eyes)

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

First Aid (Skin)
Remove/Take off immediately all contaminated

clothing. Rinse skin with water/shower.

Applications
3-Bromo-2-fluorobenzotrifluoride is a versatile intermediate in organic synthesis with

significant applications in:

Pharmaceutical Development: It serves as a key building block in the synthesis of various

pharmaceuticals, including potential anti-cancer and anti-inflammatory drugs.[1][5] The

presence of the trifluoromethyl group can enhance the therapeutic efficacy of the final active

pharmaceutical ingredient.[1][5]

Agrochemicals: This compound is utilized in the development of new pesticides and

herbicides.[5]

Materials Science: It is used in the formulation of specialty polymers and coatings,

contributing to enhanced chemical resistance and thermal stability.[1][5]
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Caption: Key Application Areas of 3-Bromo-2-fluorobenzotrifluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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